2-Methoxy-quinolin-7-ol

• Molecular Formula: C10H9NO2
• Molecular Weight: 175.18 g/mol
• IUPAC Name: 2-methoxyquinolin-7-ol
• InChI: InChI=1S/C10H9NO2/c1-13-10-5-3-7-2-4-8(12)6-9(7)11-10/h2-6,12H,1H3
• InChI Key: IPULWSXWQGKPLL-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC2=C(C=CC(=C2)O)C=C1

Description

2-Methoxy-quinolin-7-ol is a quinoline derivative featuring a hydroxyl group at the 7-position and a methoxy group at the 2-position of the heterocyclic ring. These substituents influence electronic distribution, solubility, and biological activity, making positional isomerism critical for comparative analysis .

Comparison with Similar Compounds

Structural and Physicochemical Properties

The table below compares key parameters of 2-Methoxy-quinolin-7-ol (inferred) with structurally related quinoline derivatives:

Compound	Molecular Formula	Molecular Weight	Substituent Positions	CAS Number	Key References
2-Methoxy-quinolin-7-ol	C₁₀H₉NO₂	189.19 (inferred)	2-OCH₃, 7-OH	Not available	N/A
7-Methoxy-2-methylquinolin-4-ol	C₁₁H₁₁NO₂	189.21	7-OCH₃, 2-CH₃, 4-OH	103624-90-4
6,7-Dimethoxyquinolin-4-ol	C₁₁H₁₁NO₃	205.21	6-OCH₃, 7-OCH₃, 4-OH	13425-93-9
7-Methoxyflavonol	C₁₆H₁₂O₄	268.27	Flavone backbone, 7-OCH₃	7478-60-6

Key Observations :

• Substituent Effects: The position of methoxy and hydroxyl groups significantly alters electronic properties.
• Molecular Weight: Dimethoxy derivatives (e.g., 6,7-dimethoxyquinolin-4-ol) exhibit higher molecular weights, which may correlate with increased hydrophobicity and altered pharmacokinetic profiles .